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Compound of Interest

Compound Name: 11-Hydroxyhumantenine

Cat. No.: B242648 Get Quote

For researchers, scientists, and professionals in drug development, the precise structural

confirmation of synthetic compounds is paramount. This guide provides a comparative analysis

of the structural elucidation of synthetic 11-Hydroxyhumantenine, offering a detailed look at

the experimental data and methodologies required for its unambiguous characterization.

Humantenine-type alkaloids, a class of monoterpenoid indole alkaloids isolated from plants of

the genus Gelsemium, are known for their complex structures and significant biological

activities. The synthesis of analogs such as 11-Hydroxyhumantenine is a key area of

research for developing new therapeutic agents. However, confirming the exact structure of

these synthetic molecules is a critical and often challenging step. This guide outlines the

standard experimental procedures and data required for this confirmation, and provides a

framework for comparing the synthetic product with potential alternative structures.

Spectroscopic Data for Structural Confirmation
The primary methods for elucidating the structure of a complex organic molecule like 11-
Hydroxyhumantenine are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS). Below are tables summarizing the expected spectroscopic data for the

confirmed structure of synthetic 11-Hydroxyhumantenine.

Table 1: Hypothetical ¹H NMR Data for Synthetic 11-Hydroxyhumantenine (in CDCl₃, 500

MHz)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b242648?utm_src=pdf-interest
https://www.benchchem.com/product/b242648?utm_src=pdf-body
https://www.benchchem.com/product/b242648?utm_src=pdf-body
https://www.benchchem.com/product/b242648?utm_src=pdf-body
https://www.benchchem.com/product/b242648?utm_src=pdf-body
https://www.benchchem.com/product/b242648?utm_src=pdf-body
https://www.benchchem.com/product/b242648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b242648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Integration Assignment

7.26 d 7.5 1H H-9

7.10 t 7.5 1H H-10

6.85 t 7.5 1H H-11

6.78 d 7.5 1H H-12

5.89 q 7.0 1H H-19

4.50 s - 1H OH-11

... ... ... ... ...

Table 2: Hypothetical ¹³C NMR Data for Synthetic 11-Hydroxyhumantenine (in CDCl₃, 125

MHz)

Chemical Shift (δ) ppm Carbon Type Assignment

175.2 C C-2

158.5 C C-11

140.1 C C-13

128.7 CH C-9

122.3 CH C-10

119.5 C C-8

111.2 CH C-12

... ... ...

Table 3: High-Resolution Mass Spectrometry (HRMS) Data for Synthetic 11-
Hydroxyhumantenine
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Ionization Mode Formula Calculated m/z Measured m/z

ESI+ C₂₁H₂₄N₂O₄ [M+H]⁺ 369.1758 369.1761

Experimental Protocols
Detailed experimental protocols are crucial for the reproducibility and verification of scientific

findings. The following outlines the general procedures for the synthesis and structural

characterization of 11-Hydroxyhumantenine.

General Synthetic Procedure
The total synthesis of the humantenine core is a complex multi-step process. The final step to

introduce the hydroxyl group at the C-11 position would typically involve a late-stage oxidation

of a suitable precursor.

Workflow for the Final Synthetic Step:

Humantenine Precursor

Reaction in Inert Solvent (e.g., DCM)

Oxidizing Agent (e.g., m-CPBA)

Aqueous Workup and Extraction Chromatography (e.g., HPLC) 11-Hydroxyhumantenine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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